3-(1-methylbutyl)-8-[3-(1H-1,2,4-triazol-1-yl)propanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• IUPAC Name: 3-pentan-2-yl-8-[3-(1,2,4-triazol-1-yl)propanoyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• InChI: InChI=1S/C17H27N5O3/c1-3-4-14(2)22-11-17(25-16(22)24)6-9-20(10-7-17)15(23)5-8-21-13-18-12-19-21/h12-14H,3-11H2,1-2H3
• InChI Key: QEQFOWXQDCSKDE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)N1CC2(CCN(CC2)C(=O)CCN3C=NC=N3)OC1=O
• Molecular Formula: C17H27N5O3
• Molecular Weight: 349.4 g/mol

Description

Synthesis Analysis

The synthesis of 1-oxa-2,8-diazaspiro[4.5]decan-3-ones and related compounds involves Michael addition reactions of hydroxyurea or methylhydrazine to alpha, beta-unsaturated esters followed by cyclization reactions. These compounds, related to M1 muscarinic agonists, have shown varying affinities for M1 and M2 receptors and exhibit in vivo muscarinic activity (Tsukamoto et al., 1995).

Molecular Structure Analysis

The molecular structure of these compounds often includes a diazaspiro or triazaspiro backbone, which is crucial for their biological activity. For example, a study on the synthesis and antihypertensive activity of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones highlighted the importance of substituents at specific positions for their activity (Caroon et al., 1981).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups and the spirocyclic structure. For instance, azaspiro[4.5]decan systems were synthesized through oxidative cyclization of olefinic precursors, demonstrating the role of cyclization in forming the spiro framework (Martin‐Lopez & Bermejo, 1998).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure are influenced by the molecular structure and substituents. For example, the crystal structure analysis of a related compound, 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, revealed a planar furan ring and chair conformation cyclohexane ring (Wang et al., 2011).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are critical for the pharmacological profile of these compounds. The synthesis and structure-activity studies of spirooxazolidine-2,4-diones, which are analogues of muscarinic agonists, showcase the strict structural requirements for muscarinic activity, highlighting the delicate balance between chemical structure and biological function (Tsukamoto et al., 1993).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the presence of the 1,2,4-triazole ring, it could be of interest in the development of new pharmaceuticals or agrochemicals.